Cas no 2228482-90-2 (3-(2-Bromo-4-fluorophenyl)-3-methylbutan-1-amine)

• Product Name: 3-(2-Bromo-4-fluorophenyl)-3-methylbutan-1-amine
• CAS No: 2228482-90-2
• MF: C₁₁H₁₅BrFN
• MW: 260.145905733109
• CID: 5951879
• PubChem ID: 165797961
• Update Time: 2025-06-13

3-(2-Bromo-4-fluorophenyl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-4-fluorophenyl)-3-methylbutan-1-amine
• 2228482-90-2
• EN300-1927128
• 3-(2-Bromo-4-fluorophenyl)-3-methylbutan-1-amine

• Inchi： 1S/C11H15BrFN/c1-11(2,5-6-14)9-4-3-8(13)7-10(9)12/h3-4,7H,5-6,14H2,1-2H3
• InChI Key： HGGABTHRGDEGST-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C)(C)CCN)F

Computed Properties

• Exact Mass: 259.03719g/mol
• Monoisotopic Mass: 259.03719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-Bromo-4-fluorophenyl)-3-methylbutan-1-amine

Comprehensive Overview of 3-(2-Bromo-4-fluorophenyl)-3-methylbutan-1-amine (CAS No. 2228482-90-2)

3-(2-Bromo-4-fluorophenyl)-3-methylbutan-1-amine is a specialized organic compound with a unique molecular structure, combining a bromo-fluorophenyl group with a branched aliphatic amine. This compound has garnered significant interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both bromine and fluorine substituents enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

Researchers are increasingly exploring 3-(2-Bromo-4-fluorophenyl)-3-methylbutan-1-amine for its applications in drug discovery, particularly in the development of kinase inhibitors and GPCR-targeted therapies. The compound's structural versatility allows for modifications that can fine-tune pharmacokinetic properties, addressing current challenges in bioavailability and metabolic stability. Recent studies have highlighted its potential in addressing antibiotic resistance, a pressing global health concern.

The synthesis of CAS No. 2228482-90-2 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are crucial for characterizing this compound. Quality control measures are essential, as even minor impurities can significantly impact downstream applications in medicinal chemistry.

From an industrial perspective, 3-(2-Bromo-4-fluorophenyl)-3-methylbutan-1-amine represents an important intermediate in the production of various specialty chemicals. Its unique combination of halogen atoms and amine functionality makes it particularly valuable for creating compounds with specific electronic and steric properties. Manufacturers are optimizing production processes to meet the growing demand from research institutions and pharmaceutical developers.

Environmental considerations are increasingly important in the handling and disposal of halogenated compounds like this one. Proper waste management protocols must be followed to minimize ecological impact. Researchers are also investigating greener synthetic routes that reduce the use of hazardous reagents while maintaining high yields of CAS 2228482-90-2.

The compound's physical properties, including its solubility profile and stability under various conditions, are critical factors for researchers working with 3-(2-Bromo-4-fluorophenyl)-3-methylbutan-1-amine. These characteristics influence formulation strategies and determine suitable storage conditions. Detailed physicochemical data is essential for proper handling and application in laboratory settings.

Recent advancements in computational chemistry have enabled more efficient exploration of 3-(2-Bromo-4-fluorophenyl)-3-methylbutan-1-amine derivatives. Molecular modeling techniques help predict biological activity and optimize molecular structures before synthesis, accelerating the drug discovery process. This approach aligns with the pharmaceutical industry's growing emphasis on rational drug design.

Safety considerations for working with CAS No. 2228482-90-2 include proper personal protective equipment and adequate ventilation. While not classified as extremely hazardous, standard laboratory precautions should be observed when handling this compound. Material safety data sheets provide essential guidance for researchers and technicians.

The market for fine chemicals like 3-(2-Bromo-4-fluorophenyl)-3-methylbutan-1-amine continues to expand, driven by increasing R&D investment in life sciences. Suppliers are responding with improved purity standards and more reliable supply chains to support pharmaceutical innovation. This compound's niche applications demonstrate the importance of specialized chemical intermediates in modern research.

Future research directions for 3-(2-Bromo-4-fluorophenyl)-3-methylbutan-1-amine may include exploration of its potential in materials science, particularly in the development of specialty polymers with unique electronic properties. The compound's structural features suggest possible applications in advanced materials beyond its current pharmaceutical uses.

For researchers seeking high-purity 2228482-90-2, it's crucial to source from reputable suppliers who provide comprehensive analytical documentation. Batch-to-batch consistency is particularly important for reproducible results in sensitive applications. The compound's growing importance in medicinal chemistry underscores the need for reliable quality control measures throughout the supply chain.